Cas no 1805338-26-4 (3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol)

3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol is a versatile heterocyclic compound featuring a pyridine core substituted with amino, bromomethyl, difluoromethyl, and hydroxymethyl functional groups. The presence of these reactive moieties makes it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The bromomethyl group offers a handle for further functionalization via nucleophilic substitution, while the difluoromethyl group enhances metabolic stability and lipophilicity in derived compounds. The hydroxymethyl group provides additional modification potential, enabling conjugation or derivatization. This compound is particularly useful in the development of pharmaceuticals and bioactive molecules, where its multifunctional structure allows for precise structural tuning and optimization of target interactions. Its synthetic utility is underscored by its compatibility with diverse reaction conditions.

3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol structure

1805338-26-4 structure

Product Name:3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

CAS No:1805338-26-4

MF:C₈H₉BrF₂N₂O

MW:267.070667982101

CID:4857633

Update Time:2025-11-07

3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol
- Inchi： 1S/C8H9BrF2N2O/c9-1-4-2-13-5(3-14)7(12)6(4)8(10)11/h2,8,14H,1,3,12H2
- InChI Key： AXRMPAMSCJFNGT-UHFFFAOYSA-N
- SMILES： BrCC1=CN=C(CO)C(=C1C(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 1.1
Topological Polar Surface Area: 59.1

3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029064196-1g	3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol	1805338-26-4	97%	1g	$1,549.60	2022-04-01

3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Additional information on 3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

The compound 3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805338-26-4) is a highly specialized organic molecule with a unique structure and potential applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with an amino group at position 3, a bromomethyl group at position 5, a difluoromethyl group at position 4, and a hydroxymethyl group at position 2. These substituents contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to interact with biological targets such as enzymes and receptors. The presence of multiple functional groups in 3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol makes it a promising candidate for further exploration in medicinal chemistry. For instance, the amino group can act as a hydrogen bond donor, enhancing bioavailability, while the bromomethyl and difluoromethyl groups introduce electron-withdrawing effects that can modulate the molecule's electronic properties.

The synthesis of 3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling processes. Researchers have optimized synthetic routes to improve yield and purity, ensuring scalability for potential industrial applications. The compound's stability under various conditions has also been investigated, making it suitable for use in both laboratory and manufacturing settings.

In terms of applications, 3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol has shown potential as an intermediate in the synthesis of bioactive molecules. Its ability to undergo further functionalization allows for the creation of diverse chemical libraries, which are essential for high-throughput screening in drug discovery. Additionally, the compound's unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors.

From an environmental perspective, the compound's biodegradability and toxicity profiles are critical considerations. Preliminary studies suggest that 3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 3-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805338-26-4) is a fascinating compound with significant potential across multiple disciplines. Its complex structure and functional groups make it a valuable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover its full range of applications, this compound is poised to play a key role in advancing scientific innovation.